![molecular formula C14H14O5 B191678 (+)-cis-Khellactone CAS No. 15645-11-1](/img/structure/B191678.png)
(+)-cis-Khellactone
Overview
Description
(+)-cis-Khellactone, also known as cis-Khellin, is a naturally occurring sesquiterpene lactone found in the fruits of Ammi visnaga, a species of flowering plant native to the Mediterranean region. It is used in traditional medicine for the treatment of various ailments, including asthma, coughs, and skin diseases. (+)-cis-Khellactone has been studied extensively in the last few decades due to its potential therapeutic and pharmacological properties.
Scientific Research Applications
Anti-inflammatory Applications
(+)-cis-Khellactone has been studied for its potential anti-inflammatory properties. Research indicates that it can inhibit the production of proinflammatory cytokines in lipopolysaccharides-stimulated RAW264.7 cells, which are a type of macrophage used in scientific research . This suggests potential applications in developing treatments for inflammatory diseases.
Soluble Epoxide Hydrolase (sEH) Inhibition
The compound has shown inhibitory activity against soluble epoxide hydrolase (sEH), an enzyme involved in the metabolism of fatty acids and inflammation . Inhibiting sEH can have therapeutic implications for cardiovascular diseases and metabolic disorders.
Pharmacological Effects in Traditional Medicine
Visnagan, derived from the plant Ammi visnaga, has been used in traditional medicine. Current research aims to validate these traditional uses and explore new applications in the pharmaceutical industry .
Nanoparticle Synthesis
Ammi visnaga extract, which contains (+)-cis-Khellactone, has been used for the biosynthesis of silver nanoparticles . These nanoparticles have various applications, including antimicrobial treatments and material science.
Herbal Medicine Production
The literature recommends new research on and applications of Ammi visnaga, particularly in the reliable production of herbal medicines . This includes exploring the therapeutic potentials of (+)-cis-Khellactone.
Molecular Docking and Dynamics Simulation
Studies involving molecular docking and dynamics simulation have illustrated the binding posture of (−)cis-khellactone within the active site of sEH . This research can contribute to the design of new inhibitors with improved efficacy and specificity.
Mechanism of Action
- The primary target of cis-(+)-Khellactone is not well-documented in the literature. However, it is believed to interact with specific molecular sites, possibly enzymes or receptors, leading to pharmacological effects .
Target of Action
Environmental conditions and interactions with other substances play crucial roles in shaping its effects .
properties
IUPAC Name |
(9R,10R)-9,10-dihydroxy-8,8-dimethyl-9,10-dihydropyrano[2,3-f]chromen-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O5/c1-14(2)13(17)11(16)10-8(19-14)5-3-7-4-6-9(15)18-12(7)10/h3-6,11,13,16-17H,1-2H3/t11-,13-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKXQUNNSKMWIKJ-DGCLKSJQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(C(C2=C(O1)C=CC3=C2OC(=O)C=C3)O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1([C@@H]([C@@H](C2=C(O1)C=CC3=C2OC(=O)C=C3)O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Khellactone, cis-(+)- | |
CAS RN |
15645-11-1, 24144-61-4 | |
Record name | Khellactone, cis-(+/-)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015645111 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Khellactone, cis-(+)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024144614 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | KHELLACTONE, CIS-(+)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V04P1S3P1A | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | KHELLACTONE, CIS-(±)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/GAS8L324N7 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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